Cas no 1261964-57-1 (2-Chloro-5-(3,5-dichlorophenyl)isonicotinic acid)

• Product Name: 2-Chloro-5-(3,5-dichlorophenyl)isonicotinic acid
• CAS No: 1261964-57-1
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 2766415
• PubChem ID: 53224037
• Update Time: 2025-06-29

2-Chloro-5-(3,5-dichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18318119
• 2-Chloro-5-(3,5-dichlorophenyl)isonicotinic acid, 95%
• 2-Chloro-5-(3,5-dichlorophenyl)isonicotinicacid
• 1261964-57-1
• 2-CHLORO-5-(3,5-DICHLOROPHENYL)ISONICOTINIC ACID
• DTXSID20688041
• 2-Chloro-5-(3,5-dichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H6Cl3NO2/c13-7-1-6(2-8(14)3-7)10-5-16-11(15)4-9(10)12(17)18/h1-5H,(H,17,18)
• InChI Key： UKAJHGGKYQGNMU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=NC(=CC=1C(=O)O)Cl)Cl

Computed Properties

• Exact Mass: 300.946
• Monoisotopic Mass: 300.946
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• XLogP3: 4.2

Additional information on 2-Chloro-5-(3,5-dichlorophenyl)isonicotinic acid

Professional Introduction to 2-Chloro-5-(3,5-dichlorophenyl)isonicotinic Acid (CAS No. 1261964-57-1)

2-Chloro-5-(3,5-dichlorophenyl)isonicotinic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1261964-57-1, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates both chloro and dichlorophenyl groups, which contribute to its distinct reactivity and biological activity.

The synthesis of 2-Chloro-5-(3,5-dichlorophenyl)isonicotinic acid involves a series of carefully orchestrated chemical reactions that highlight the compound's complexity. The presence of multiple chlorine atoms in the phenyl ring enhances its interaction with biological targets, making it a valuable intermediate in the synthesis of more complex molecules. Recent advancements in synthetic methodologies have improved the efficiency and yield of this compound, facilitating its use in various research and industrial applications.

In the realm of medicinal chemistry, 2-Chloro-5-(3,5-dichlorophenyl)isonicotinic acid has been explored for its pharmacological properties. Studies have indicated that this compound exhibits promising activity against certain enzymatic targets, which are relevant to various diseases. The chloro substituents play a crucial role in modulating the compound's binding affinity and selectivity, making it a versatile scaffold for drug design. Researchers have leveraged these properties to develop novel therapeutic agents targeting inflammatory and infectious diseases.

One of the most intriguing aspects of 2-Chloro-5-(3,5-dichlorophenyl)isonicotinic acid is its potential in oncology research. Preliminary studies have suggested that this compound can interfere with key pathways involved in cancer cell proliferation and survival. The dichlorophenyl group, in particular, has been identified as a critical moiety for mediating these effects. By understanding the structural-activity relationships (SAR) of this compound, scientists aim to develop more effective anticancer drugs with improved efficacy and reduced side effects.

The role of computational chemistry in optimizing the properties of 2-Chloro-5-(3,5-dichlorophenyl)isonicotinic acid cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to predict the behavior of this compound at a molecular level. These insights have guided the design of modified derivatives with enhanced pharmacokinetic profiles. For instance, computational studies have identified specific modifications that can improve solubility and bioavailability, critical factors for drug development.

Recent clinical trials have provided valuable insights into the therapeutic potential of derivatives inspired by 2-Chloro-5-(3,5-dichlorophenyl)isonicotinic acid. While the compound itself may not be directly used in clinical settings due to its intermediate nature, its structural motifs have been incorporated into lead compounds that show encouraging results in preclinical studies. These findings underscore the importance of fundamental research in identifying novel scaffolds for drug discovery.

The environmental impact of synthesizing and handling 2-Chloro-5-(3,5-dichlorophenyl)isonicotinic acid is another critical consideration. Modern synthetic strategies emphasize green chemistry principles to minimize waste and reduce hazardous byproducts. Techniques such as catalytic processes and solvent-free reactions have been employed to enhance sustainability. Additionally, researchers are exploring biodegradable alternatives to traditional chlorinated solvents, aligning with global efforts to promote environmentally friendly chemical practices.

The future prospects for 2-Chloro-5-(3,5-dichlorophenyl)isonicotinic acid are promising, with ongoing research uncovering new applications and refining synthetic methodologies. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into tangible benefits for society. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly vital role in addressing complex medical challenges.